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Cat. No.: B1680684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and handling guidelines for the

investigational catechol-substituted cephalosporin, Ro 41-1879. This document summarizes its

mechanism of action, offers protocols for in vitro susceptibility testing, and outlines essential

safety and handling procedures.

Introduction to Ro 41-1879
Ro 41-1879 is a catechol-substituted cephalosporin antibiotic.[1] Its unique structure, featuring

a catechol moiety, allows it to exploit bacterial iron uptake systems for active transport into the

cell, a mechanism that can enhance its potency, particularly against Gram-negative bacteria.[1]

Mechanism of Action: The "Trojan Horse" Strategy
Ro 41-1879 employs a "Trojan horse" mechanism to enter bacterial cells. The catechol group

mimics siderophores, which are iron-chelating molecules produced by bacteria to acquire iron.

This allows Ro 41-1879 to be actively transported across the outer membrane of Gram-

negative bacteria through the TonB-dependent transport system.[1] Once in the periplasmic

space, it inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs),

which is the classical mechanism of action for β-lactam antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ro 41-1879]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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